Cas no 335621-00-6 (tert-Butyl 9-oxa-3,7-diazabicyclo[3.3.1]nonane-3-carboxylate hydrochloride)

• Product Name: tert-Butyl 9-oxa-3,7-diazabicyclo[3.3.1]nonane-3-carboxylate hydrochloride
• CAS No: 335621-00-6
• MF: C₁₁H₂₁ClN₂O₃
• MW: 264.749042272568
• MDL: MFCD27988027
• CID: 3162940
• PubChem ID: 18540411
• Update Time: 2025-11-02

tert-Butyl 9-oxa-3,7-diazabicyclo[3.3.1]nonane-3-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 9-oxa-3,7-diazabicyclo[3.3.1]nonane-3-carboxylate hydrochloride
• 3-Boc-9-oxa-3,7-diazabicyclo[3.3.1]nonane HCl
• DB-160414
• EN300-12453457
• ZJVZEXFJJIKYTR-UHFFFAOYSA-N
• 3-boc-9-oxa-3,7-diazabicyclo[3.3.1]nonane hydrochloride
• 3-Boc-9-oxa-3,7-diazabicyclo-[3.3.1]nonane hydrochloride
• AS-34780
• SY098423
• SCHEMBL2956489
• MFCD27988027
• 9-oxa-3,7-diazabicyclo[3.3.1]nonane-3-carboxylic acid tert-butyl ester hcl-salt
• 335621-00-6
• tert-butyl 9-oxa-3,7-diazabicyclo[3.3.1 ]nonane-3-carboxylate hydrochloride
• AKOS025291209
• tert-butyl 9-oxa-3,7-diazabicyclo[3.3.1]nonane-3-carboxylate;hydrochloride
• tert-butyl9-oxa-3,7-diazabicyclo[3.3.1]nonane-3-carboxylatehydrochloride
• 9-Oxa-3,7-diazabicyclo[3.3.1]nonane-3-carboxylic acid,1,1-dimethylethyl ester, hydrochloride (1:1)OTHER CA INDEX NAMES:9-Oxa-3,7-diazabicyclo[3.3.1]nonane-3-carboxylic acid,1,1-dimethylethyl ester, monohydrochloride
• CS-0048120
• SB21002

• MDL： MFCD27988027
• Inchi： 1S/C11H20N2O3.ClH/c1-11(2,3)16-10(14)13-6-8-4-12-5-9(7-13)15-8;/h8-9,12H,4-7H2,1-3H3;1H
• InChI Key： ZJVZEXFJJIKYTR-UHFFFAOYSA-N
• SMILES： Cl.O1C2CNCC1CN(C(=O)OC(C)(C)C)C2

Computed Properties

• Exact Mass: 264.1240702g/mol
• Monoisotopic Mass: 264.1240702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Morpholine carboxylic acids and derivatives

Additional information on tert-Butyl 9-oxa-3,7-diazabicyclo[3.3.1]nonane-3-carboxylate hydrochloride

Terrestrial Applications of the Compound with CAS No. 335621-00-6 and Its Derivatives

The compound identified by the CAS number 335621-00-6 and the product name tert-Butyl 9-oxa-3,7-diazabicyclo[3.3.1]nonane-3-carboxylate hydrochloride represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate bicyclic structure and functionalized side chains, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development.

The molecular framework of this compound consists of a bicyclic system, specifically a bicyclo[3.3.1]nonane core, which is a privileged scaffold in medicinal chemistry due to its ability to mimic natural products and exhibit favorable pharmacokinetic properties. The presence of an oxo group and two nitrogen atoms within the bicyclic system introduces unique electronic and steric features that can be exploited for the design of bioactive molecules.

The carboxylate moiety at the 3-position and the tert-butyl group at the 9-position further enhance the compound's chemical diversity and reactivity. These substituents not only contribute to the overall stability of the molecule but also provide handles for further derivatization, enabling the synthesis of a wide range of analogues with tailored biological activities.

In recent years, there has been growing interest in the development of novel scaffolds for drug discovery. The bicyclo[3.3.1]nonane core has been extensively studied for its potential as a pharmacophore in various therapeutic areas, including central nervous system (CNS) disorders, inflammation, and cancer. The unique conformational flexibility of this scaffold allows for optimal binding interactions with biological targets, making it an attractive platform for medicinal chemists.

The hydrochloride salt form of this compound enhances its solubility in aqueous media, which is crucial for pharmaceutical applications. Improved solubility often translates to better bioavailability and efficacy, making this salt form particularly valuable for formulation development.

Recent studies have highlighted the importance of nitrogen-containing heterocycles in drug design. The presence of two nitrogen atoms in the bicyclic system of this compound not only contributes to its structural complexity but also provides multiple sites for hydrogen bonding interactions with biological targets. This feature is particularly relevant for designing molecules that interact with proteins or nucleic acids.

The tert-butyl group at the 9-position serves as a lipophilic anchor, enhancing the compound's ability to cross cell membranes. This property is essential for many therapeutic agents that need to reach their target sites within cells or tissues. Additionally, the tert-butyl group can also influence the metabolic stability of the molecule by providing steric protection against enzymatic degradation.

The oxo group at position 9 introduces polarity to the molecule, which can modulate its interactions with biological targets. This balance between lipophilicity and polarity is critical for achieving optimal pharmacokinetic profiles, including absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET) properties.

In conclusion, the compound with CAS number 335621-00-6 and its derivative tert-butyl 9-oxa-3,7-diazabicyclo[3.3.1]nonane-3-carboxylate hydrochloride represent a promising class of molecules with significant potential in pharmaceutical research and development. Their unique structural features and functional groups make them valuable tools for designing novel therapeutic agents targeting various diseases.